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Compound of Interest

Compound Name: Hyperectine

Cat. No.: B12100832 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the safe handling and disposal of chemical reagents is paramount. This

document provides a detailed, step-by-step guide for the proper disposal of Hyperectine, a

compound requiring careful management due to its hazardous properties.

Note on Nomenclature: Initial searches for "Hyperectine" consistently yielded results for

"Hypericin." It is presumed that "Hyperectine" is a synonym or a common misspelling of

Hypericin. The following procedures are based on the safety data for Hypericin.

Hazard Identification and Safety Summary
Hypericin is classified as a hazardous substance. It is harmful if swallowed and can cause an

allergic skin reaction.[1][2] Therefore, all waste containing Hypericin must be treated as

hazardous waste. Under no circumstances should it be disposed of down the drain or in regular

trash.[3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Hypericin is provided in the table

below.
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Property Value

Molecular Formula C₂₄H₂₁N₃O₆[4]

Molecular Weight 447.4 g/mol [4]

Melting Point 237-238 °C[5]

Boiling Point 605.4±55.0 °C (Predicted)[5]

Density 1.60±0.1 g/cm³ (Predicted)[5]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.[5]

Form Powder[5]

Step-by-Step Disposal Protocol for Hyperectine
Waste
This protocol outlines the essential steps for the safe segregation, containment, and disposal of

Hyperectine waste.

1. Personal Protective Equipment (PPE):

Before handling Hypericin waste, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles.[6]

Chemical-resistant gloves.[7]

A lab coat.

2. Waste Segregation:

All waste contaminated with Hypericin, including solid waste (e.g., contaminated gloves,

weigh boats, pipette tips) and liquid waste (e.g., solutions), must be collected separately

from other chemical waste streams.[3]

3. Container Selection and Labeling:
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Solid Waste: Use a dedicated, puncture-resistant container clearly labeled for "Hyperectine
Solid Waste."

Liquid Waste: Use a dedicated, sealed, and leak-proof container for "Hyperectine Liquid

Waste."[3]

All containers must be clearly labeled with "Hazardous Waste," the chemical name

"Hypericin," and the relevant hazard pictograms ("Harmful," "Hazardous to the Aquatic

Environment").[3]

4. Waste Accumulation and Storage:

Store waste containers in a designated secondary containment area.[3]

This area should be away from incompatible materials, heat sources, and direct sunlight.[3]

Keep containers tightly closed when not in use.

5. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup

for the hazardous waste.[3]

Do not attempt to dispose of the waste through any other means. Disposal must be carried

out in accordance with all local, regional, and national regulations.[3]

Experimental Workflow for Hyperectine Disposal
The following diagram illustrates the logical workflow for the proper disposal of Hyperectine
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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